Cas no 35405-55-1 (1-Lauryl-2,3-distearin)

• Product Name: 1-Lauryl-2,3-distearin
• CAS No: 35405-55-1
• MF: C₅₁H₉₈O₆
• MW: 807.320237636566
• CID: 2665641
• PubChem ID: 545628
• Update Time: 2024-10-29

1-Lauryl-2,3-distearin Chemical and Physical Properties

Names and Identifiers

• 1-Lauryl-2,3-distearin
• YLQQLZOJRAJYEL-UHFFFAOYSA-N
• Octadecanoic acid, 3-[(1-oxododecyl)oxy]-1,2-propanediyl ester
• 2-(Dodecanoyloxy)-1-[(stearoyloxy)methyl]ethyl stearate #
• (3-dodecanoyloxy-2-octadecanoyloxypropyl) octadecanoate
• TG 12:0_18:0_18:0
• 1,2,3-Propanetriyl=1-laurate 2,3-distearate
• 35405-55-1

• Inchi： 1S/C51H98O6/c1-4-7-10-13-16-19-21-23-25-27-29-32-35-38-41-44-50(53)56-47-48(46-55-49(52)43-40-37-34-31-18-15-12-9-6-3)57-51(54)45-42-39-36-33-30-28-26-24-22-20-17-14-11-8-5-2/h48H,4-47H2,1-3H3
• InChI Key： YLQQLZOJRAJYEL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 806.736
• Monoisotopic Mass: 806.736
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 50
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 21.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols